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Compound of Interest

Compound Name: Bl 1265162

Cat. No.: B12386402

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro assays used to
characterize the epithelial sodium channel (ENaC) inhibitor, Bl 1265162. The protocols detailed
below are essential for assessing the potency, selectivity, and potential off-target effects of this
compound.

Summary of In Vitro Activity

Bl 1265162 is a potent and selective inhibitor of the epithelial sodium channel (ENaC), a key
regulator of airway surface liquid volume.[1][2][3] In preclinical studies, it has demonstrated
efficacy in models relevant to cystic fibrosis by inhibiting sodium and water transport.[1][2][3]
The following tables summarize the key quantitative data from in vitro characterization of Bl
1265162.

Table 1: Potency of Bl 1265162 in ENaC Inhibition
Assays
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Assay Type Cell Line Parameter Value

ENaC-mediated )
Human Airway

Sodium Current o ICs0 3 nM[4]
Epithelium Cells

Inhibition
ENaC-mediated Mouse Renal
Sodium Transport Collecting Duct (M1) ICso 3x107° M[1]
Inhibition Cells
ENaC-mediated Human Bronchial
Sodium Transport Epithelial (NCI-H441) ICso 8 x 10=° M[1]
Inhibition Cells

) Mouse Renal
ENaC-mediated Water ] o

) Collecting Duct (M1) % Inhibition @ 3 pM 72%][4]
Resorption Cell
ells

ble 2: Selectivi | Off. file of Bl 1265163

Assay Type Target/Panel Parameter Value
o CEREP Panel (44 o >50% inhibition for
Off-Target Binding % Inhibition @ 10 puM
targets) 0/44 targets[4]
CYP Enzyme
o - ICso > 50 pM[4]
Inhibition

Human Bronchial
o Epithelial Cells, Rat
Cytotoxicity ICso > 800 uM[4]
Hepatocytes, U937

Leukemic Cells

Mutagenicity Ames Test - Negative[4]
Airway Epithelia Calu-3 Cell

. P (B/A) 0.36 x 107° cm/s[4]
Permeability Monolayers

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of Bl 1265162 and the general
workflow for its in vitro evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12386402?utm_src=pdf-body-img
https://www.benchchem.com/product/b12386402?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

1. researchgate.net [researchgate.net]

2. publications.ersnet.org [publications.ersnet.org]

3. Preclinical evaluation of the epithelial sodium channel inhibitor Bl 1265162 for treatment of
cystic fibrosis - PubMed [pubmed.nchbi.nlm.nih.gov]

4. | BioWorld [bioworld.com]

To cite this document: BenchChem. [Application Notes and Protocols for Bl 1265162 In Vitro
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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